4-bromo-5-iodo-2-methylaniline hydrochloride
Overview
Description
4-Bromo-5-iodo-2-methylaniline hydrochloride (BIMHA) is an aniline derivative with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in water, alcohols, and other organic solvents. BIMHA has been used in various biochemical and physiological experiments and has been found to be a useful tool in drug development and drug screening.
Scientific Research Applications
4-bromo-5-iodo-2-methylaniline hydrochloride has a wide range of applications in scientific research. It has been used as a tool in drug development and drug screening, as well as in biochemical and physiological experiments. It has been used to study the effects of drugs on the nervous system, as well as to investigate the mechanism of action of drugs. It has also been used to study the metabolism of drugs in the body and to identify potential drug targets.
Mechanism of Action
The mechanism of action of 4-bromo-5-iodo-2-methylaniline hydrochloride is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs in the body. It is thought that this compound binds to the active sites of enzymes, preventing them from metabolizing drugs. This can lead to an increase in the concentration of drugs in the body, which can lead to an increase in the therapeutic effects of the drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to be an effective inhibitor of enzymes involved in the metabolism of drugs in the body. This can lead to an increase in the concentration of drugs in the body, which can lead to an increase in the therapeutic effects of the drugs. This compound has also been found to be an effective tool in drug development and drug screening.
Advantages and Limitations for Lab Experiments
4-bromo-5-iodo-2-methylaniline hydrochloride has several advantages for use in laboratory experiments. It is a white crystalline solid that is soluble in water, alcohols, and other organic solvents. It is also a relatively inexpensive compound and is readily available from chemical suppliers. The main limitation of this compound is that its mechanism of action is not yet fully understood.
Future Directions
There are several potential future directions for 4-bromo-5-iodo-2-methylaniline hydrochloride research. These include further investigations into its mechanism of action, as well as studies into its biochemical and physiological effects. Additionally, further research could be done into the use of this compound in drug development and drug screening. Finally, further research could be done into the potential applications of this compound in other areas of scientific research.
Synthesis Methods
4-bromo-5-iodo-2-methylaniline hydrochloride can be synthesized from 4-bromo-2-methylaniline and 5-iodo-2-methylaniline by a two-step process. The first step involves the reaction of 4-bromo-2-methylaniline with 5-iodo-2-methylaniline in an aqueous solution of sodium hydroxide and hydrochloric acid. The reaction produces a mixture of 4-bromo-5-iodo-2-methylaniline and 4-iodo-5-bromo-2-methylaniline. The second step involves the separation of the two compounds by recrystallization from aqueous ethanol. The final product is a white crystalline solid with a melting point of 186-188 °C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-iodo-2-methylaniline hydrochloride involves the bromination and iodination of 2-methylaniline followed by the formation of the hydrochloride salt.", "Starting Materials": [ "2-methylaniline", "bromine", "iodine", "hydrochloric acid", "sodium nitrite", "sodium acetate", "sodium bisulfite", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Nitration of 2-methylaniline with nitric acid to form 2-methyl-1-nitrobenzene", "Step 2: Reduction of 2-methyl-1-nitrobenzene with tin and hydrochloric acid to form 2-methylaniline", "Step 3: Diazotization of 2-methylaniline with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Bromination of diazonium salt with bromine in the presence of hydrochloric acid to form 4-bromo-2-methylaniline", "Step 5: Iodination of 4-bromo-2-methylaniline with iodine in the presence of sodium acetate and sodium bisulfite to form 4-bromo-5-iodo-2-methylaniline", "Step 6: Formation of the hydrochloride salt by treating 4-bromo-5-iodo-2-methylaniline with hydrochloric acid and sodium hydroxide in water" ] } | |
| 2703774-20-1 | |
Molecular Formula |
C7H8BrClIN |
Molecular Weight |
348.4 |
Purity |
95 |
Origin of Product |
United States |
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